Cas no 1351604-91-5 (ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate)

• Product Name: ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate
• CAS No: 1351604-91-5
• MF: C₂₀H₂₃N₇O₃S
• MW: 441.506721735001
• CID: 5857554
• PubChem ID: 56764924
• Update Time: 2025-06-11

ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate
• VU0534117-1
• ethyl 2-[2-[[1-(6-imidazol-1-ylpyrimidin-4-yl)piperidine-4-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• AKOS024534466
• ethyl 2-(2-{1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperidine-4-amido}-1,3-thiazol-4-yl)acetate
• 1351604-91-5
• F6175-0371
• ethyl 2-(2-(1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)piperidine-4-carboxamido)thiazol-4-yl)acetate

• Inchi： 1S/C20H23N7O3S/c1-2-30-18(28)9-15-11-31-20(24-15)25-19(29)14-3-6-26(7-4-14)16-10-17(23-12-22-16)27-8-5-21-13-27/h5,8,10-14H,2-4,6-7,9H2,1H3,(H,24,25,29)
• InChI Key： PRBPHYVAMXROFN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(C1CCN(C2C=C(N=CN=2)N2C=NC=C2)CC1)=O

Computed Properties

• Exact Mass: 441.15830879g/mol
• Monoisotopic Mass: 441.15830879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate

Comprehensive Overview of Ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate (CAS No. 1351604-91-5)

The compound ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate (CAS No. 1351604-91-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a 1H-imidazol-1-yl pyrimidine core and a piperidine-4-amido linkage, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors, given its thiazol-4-yl acetate moiety, which is known for its bioactivity.

In recent years, the demand for novel heterocyclic compounds like ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate has surged due to their versatility in medicinal chemistry. This compound aligns with current trends in small-molecule drug development, where precision targeting and minimal side effects are paramount. Its pyrimidin-4-yl and imidazol-1-yl groups are frequently explored in the design of kinase inhibitors, a hot topic in oncology and autoimmune disease research.

The synthesis of CAS No. 1351604-91-5 involves multi-step organic reactions, often requiring advanced techniques such as microwave-assisted synthesis or catalyzed cross-coupling. These methods are widely discussed in academic circles and industrial R&D, as they offer improved yields and reduced reaction times. The compound's acetate ester functionality also makes it a valuable intermediate for further derivatization, a common strategy in structure-activity relationship (SAR) studies.

From an SEO perspective, users frequently search for terms like "imidazole-pyrimidine derivatives," "piperidine-amide synthesis," and "thiazole acetate applications," reflecting the growing interest in this chemical space. The compound's potential role in drug repurposing and combination therapies further enhances its relevance, as these are trending topics in pharmaceutical innovation. Additionally, its CAS registry number (1351604-91-5) is often queried by regulatory and quality control professionals.

In summary, ethyl 2-(2-{1-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperidine-4-amido}-1,3-thiazol-4-yl)acetate represents a cutting-edge example of modern medicinal chemistry. Its structural complexity and functional diversity position it as a key player in the development of next-generation therapeutics, particularly in areas like targeted cancer therapy and inflammatory disease modulation. As research progresses, this compound is likely to feature prominently in both academic publications and patent filings.